Cas no 98215-44-2 (5-bromo-3-Thiophenecarbonyl chloride)

• Product Name: 5-bromo-3-Thiophenecarbonyl chloride
• CAS No: 98215-44-2
• MF: C₅H₂BrClOS
• MW: 225.490778446198
• CID: 2144940
• PubChem ID: 13418988
• Update Time: 2025-04-21

5-bromo-3-Thiophenecarbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-Thiophenecarbonyl chloride
• 98215-44-2
• SCHEMBL2181763
• DB-317478

• Inchi： 1S/C5H2BrClOS/c6-4-1-3(2-9-4)5(7)8/h1-2H
• InChI Key： KIQKKXKCZHYNER-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)Cl)=CS1

Computed Properties

• Exact Mass: 223.87000
• Monoisotopic Mass: 223.86983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 2.88960